2-Amino-5-ethylphenol
Cat. No. B070056
M. Wt: 137.18 g/mol
InChI Key: VBCFPAKCBOGUBW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06211373B1
Procedure details
To a solution of 2-nitro-5-ethylphenol(1 g, 6.4 mmol) in methanol(250 mL) was added 10% Pd/C (100 mg). The mixture was flushed with argon, then hydrogen was bubbled through the solution for 10 min. and a hydrogen atmosphere was maintained at balloon pressure overnight. The mixture was filtered through celite and the celite was washed with methanol. The solvent was evaporated and chromatography of the resulting solid on silica gel (5% MeOH/CH2Cl2) gave the desired product(750 mg, 91%). 1H NMR (CD3OD): d 6.41-6.17 (m, 3H).
Name
Yield
91%
Identifiers
|
REACTION_CXSMILES
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[N+:1]([C:4]1[CH:9]=[CH:8][C:7]([CH2:10][CH3:11])=[CH:6][C:5]=1[OH:12])([O-])=O>CO.[Pd]>[NH2:1][C:4]1[CH:9]=[CH:8][C:7]([CH2:10][CH3:11])=[CH:6][C:5]=1[OH:12]
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Inputs
Step One
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Name
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|
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Quantity
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1 g
|
|
Type
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reactant
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|
Smiles
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[N+](=O)([O-])C1=C(C=C(C=C1)CC)O
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|
Name
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|
|
Quantity
|
250 mL
|
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Type
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solvent
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|
Smiles
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CO
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|
Name
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|
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Quantity
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100 mg
|
|
Type
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catalyst
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Smiles
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[Pd]
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Conditions
Other
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Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
|
|
Details
|
The mixture was flushed with argon
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
hydrogen was bubbled through the solution for 10 min.
|
|
Duration
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10 min
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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a hydrogen atmosphere was maintained at balloon pressure overnight
|
|
Duration
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8 (± 8) h
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FILTRATION
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Type
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FILTRATION
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|
Details
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The mixture was filtered through celite
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WASH
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Type
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WASH
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|
Details
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the celite was washed with methanol
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
The solvent was evaporated
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
NC1=C(C=C(C=C1)CC)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 750 mg | |
| YIELD: PERCENTYIELD | 91% | |
| YIELD: CALCULATEDPERCENTYIELD | 85.4% |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
